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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173

For Researchers, Scientists, and Drug Development Professionals
Introduction

Dicyclohexyl carbonate (CAS 4427-97-8) is an organic compound with applications in
chemical synthesis. This technical guide provides a comprehensive summary of its known
physicochemical properties, synthesis, and safety information based on publicly available data.
It is important to note at the outset that extensive searches for biological activity,
pharmacological effects, or involvement in cellular signaling pathways have yielded no specific
information. The primary documented applications of this compound are in the field of materials
science and as a chemical intermediate.

Physicochemical Properties

The fundamental physical and chemical characteristics of Dicyclohexyl carbonate are
summarized in Table 1. This data is essential for its handling, application in synthesis, and for
any future studies.

Table 1: Physicochemical Properties of Dicyclohexyl Carbonate
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Property Value Reference(s)

CAS Number 4427-97-8 [LI2]031[41[5]116]

Molecular Formula C13H2203 [11[31[5]

Molecular Weight 226.31 g/mol [11[2][5]
Typically a colorless to pale

Appearance S ]
yellow liquid with a mild odor.

Melting Point 43-44 °C [2]

Boiling Point 340.2 °C at 760 mmHg [2]

Density 1.04 g/cm3 [1]

. Good solubility in organic

Solubility ) [4]
solvents; less soluble in water.
InChl=1S/C13H2203/c14-

InChl 13(15-11-7-3-1-4-8-11)16-12- [3][5]
9-5-2-6-10-12/h11-12H,1-10H2
FYIBPWZEZWVDQB-

InChlKey [315]

UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)0C(=0)0C2CC
ccec2

[3]141[5]

Synthesis of Dicyclohexyl Carbonate

Dicyclohexyl carbonate can be synthesized from cyclohexanol and carbon dioxide. While
various methods may exist, a general experimental approach is described in the literature.

Experimental Protocol: Synthesis from Cyclohexanol
and CO2

A documented method for the synthesis of dicyclohexyl carbonate involves the reaction of
cyclohexanol with high-purity carbon dioxide gas in the presence of an organometal compound.
[2] The following is a generalized protocol based on this description:
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Reactor Charging: A high-pressure reactor is charged with the organometal compound-
containing liquid, cyclohexanol, and a stirring mechanism (e.g., a stainless steel ball).

Cooling and CO: Introduction: The reactor is cooled to approximately -68 °C using a dry
ice/ethanol bath. High-purity carbon dioxide gas is then introduced into the reactor at a
reduced pressure (e.g., ~2 MPa).

Reaction: The reactor is sealed and heated to 130 °C in an oil bath with continuous agitation
for a specified period (e.g., 14 hours).

Work-up: After the reaction, the reactor is cooled to room temperature, and the excess
carbon dioxide is carefully vented. The resulting reaction mixture can then be analyzed and
purified to yield dicyclohexyl carbonate.
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Reactants & Catalyst
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Caption: Synthesis workflow for Dicyclohexyl carbonate.
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Spectroscopic Data

While some suppliers indicate the availability of spectroscopic data such as NMR, HPLC, and
LC-MS, this information is not publicly accessible in the searched literature.[3][4] Researchers
requiring this data should request it directly from a commercial supplier.

Safety Information

A definitive Safety Data Sheet (SDS) specifically for Dicyclohexyl carbonate (CAS 4427-97-8)
is not readily available in the public domain. However, some sources describe it as having a
low toxicity profile and being non-corrosive. Despite this, as with any chemical, appropriate
personal protective equipment should be used when handling this compound. It is strongly
recommended to obtain a comprehensive SDS from the supplier before use.

Biological Activity and Signaling Pathways

A key requirement for this technical guide was to delineate any known biological activities or
interactions with cellular signaling pathways. Despite extensive searches of scientific
databases and literature, no information was found to suggest that Dicyclohexyl carbonate
has any studied biological effects, pharmacological properties, or roles in modulating signaling
pathways. Its documented applications are in the realm of polymer chemistry, where it is used
as a cross-linking agent, and as a reagent in organic synthesis.[4] There is no evidence to
suggest its use or investigation in drug development or related life science research.

Conclusion

Dicyclohexyl carbonate is a well-defined chemical entity with known physicochemical
properties and established synthetic routes. However, for the audience of researchers,
scientists, and drug development professionals, it is crucial to understand that its biological
profile is currently a blank slate in the public scientific literature. Its utility, based on available
information, is confined to non-biological, industrial applications. Any exploration of this
compound for pharmaceutical or biological purposes would represent a novel area of
investigation, requiring foundational toxicological and pharmacological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b057173?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/4427-97-8/
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://www.bldpharm.com/products/4427-97-8.html
https://www.biosynth.com/p/FD142457/4427-97-8-dicyclohexyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.guidechem.com/encyclopedia/dicyclohexyl-carbonate-dic481600.html
https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-cas-number-4427-97-8-properties
https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-cas-number-4427-97-8-properties
https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-cas-number-4427-97-8-properties
https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-cas-number-4427-97-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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